Cas no 7115-13-1 (3-phenyl-2H-isoquinolin-1-one)
3-phenyl-2H-isoquinolin-1-one structure
Product Name:3-phenyl-2H-isoquinolin-1-one
CAS No:7115-13-1
MF:C15H11NO
MW:221.253943681717
CID:2716908
PubChem ID:2752870
Update Time:2025-04-21
3-phenyl-2H-isoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-2H-isoquinolin-1-one
- 3-phenyl-1(2H)-isoquinolinone
- 3-phenyl-1(2H)-isoquinolone
- 3-Phenylisocarbostyril
- 3-phenyl-isoquinolin-1-(2H)-one
- 3-phenyl-1,2-dihydroisoquinolin-1-one
- 3-phenyl-1-isoquinolinol
- SCHEMBL828493
- DTXSID70221341
- VZYRBVZOGGKAKY-UHFFFAOYSA-N
- BDBM50544049
- HS-7399
- Oprea1_107425
- DB-204755
- CHEMBL141081
- AKOS004901922
- 3-phenylisoquinolin-1(2h)-one
- 3-phenyl isoquinoline-1-ol
- 1(2H)-Isoquinolinone, 3-phenyl-
- 7115-13-1
-
- Inchi: 1S/C15H11NO/c17-15-13-9-5-4-8-12(13)10-14(16-15)11-6-2-1-3-7-11/h1-10H,(H,16,17)
- InChI Key: VZYRBVZOGGKAKY-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C=C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 221.08400
- Monoisotopic Mass: 221.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 33.12000
- LogP: 3.60740
3-phenyl-2H-isoquinolin-1-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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